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Compound of Interest

Compound Name: Adipimide

Cat. No.: B184010 Get Quote

This guide provides a detailed comparison of the performance of Polyamide 6 (PA6) modified

with a novel aliphatic diamine, bis(2-aminoethyl) adipamide (BAEA). The incorporation of BAEA

as a comonomer with adipic acid (AA) significantly alters the thermal and mechanical

properties of PA6, offering a pathway to tailor its performance for specific applications such as

hot melt adhesives.

The following sections present a comprehensive analysis based on experimental data, outlining

the synthesis and characterization of these copolyamides. Detailed experimental protocols are

provided to allow for replication and further research.

Performance Data Summary
The introduction of the BAEA/AA comonomer into the PA6 backbone disrupts the polymer

chain regularity, leading to significant changes in its thermal and mechanical properties. The

tables below summarize the key performance indicators of neat PA6 and PA6 copolyamides

with varying mole percentages of the BAEA/AA salt.

Table 1: Thermal Properties of PA6(BAEA/AA) Copolyamides
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Material
Mole % of
BAEA/AA
Salt

Melting
Temperatur
e (Tm) (°C)

Glass
Transition
Temperatur
e (Tg) (°C)

Thermal
Stability
(Td5%) (°C)

Enthalpy of
Fusion
(ΔHm) (J/g)

Neat PA6 0 221.8 - - -

PA6(BAEA/A

A)

Copolyamide

5 - - - -

PA6(BAEA/A

A)

Copolyamide

10 162.2 40.3 354.6 -

PA6(BAEA/A

A)

Copolyamide

15 - - - 21.2

Note: Dashes indicate data not provided in the search results.

Table 2: Mechanical and Molecular Properties of PA6(BAEA/AA) Copolyamides

Material
Mole % of
BAEA/AA
Salt

Tensile
Strength
(MPa)

Elongation
at Break (%)

Relative
Viscosity
(ηr)

Molecular
Weight
(Mw) (
g/mol )

Neat PA6 0 - - - -

PA6(BAEA/A

A)

Copolyamide

5 - 15 33.6 - 52.6 114.7 - 584.5 2.29 - 2.74
14530 -

19500

Note: The ranges for mechanical and molecular properties correspond to BAEA/AA salt content

from 5 to 15 mole%.[1]
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The data reveals a significant influence of the BAEA/AA comonomer on the properties of PA6:

Thermal Properties: The melting temperature (Tm) and glass transition temperature (Tg) of

the copolyamides decrease with an increasing mole percentage of BAEA/AA.[1] At a 10

mole% concentration, the Tm is notably reduced to 162.2°C.[1] This reduction in melting

point is advantageous for applications requiring lower processing temperatures, such as in

hot melt adhesives. The thermal decomposition temperature (Td5%) of the copolyamides

remains similar to that of neat PA6.[1]

Crystallization Behavior: The incorporation of the BAEA/AA segment disrupts the regular

chain structure of PA6, leading to a decrease in crystallinity.[2][3] As the BAEA/AA content

increases, the crystalline form of the PA6 copolyamide transitions from the stable α-form to

the less stable γ-form.[2][3] This change in crystal structure is a key factor influencing the

mechanical properties.

Mechanical Properties: The PA6(BAEA/AA) copolyamides exhibit significantly improved

mechanical properties compared to the PA6 homopolymer.[1] The tensile strength ranges

from 33.6 to 52.6 MPa, and the elongation at break shows a remarkable increase, ranging

from 114.7% to 584.5%.[1] This indicates enhanced toughness and flexibility. Furthermore,

the peel strength, a critical parameter for adhesives, reaches a maximum value of 53.4 N/cm

at 10 mole% of BAEA/AA salt, outperforming many commercial hot melt adhesives.[1]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in the performance

data.

3.1. Synthesis of PA6(BAEA/AA) Copolyamides

A novel aliphatic PA6 copolyamide, designated as PA6(BAEA/AA), was synthesized using a

melt poly-condensation process. The synthesis involves ε-caprolactam and the organic salt of

bis(2-aminoethyl) adipamide (BAEA) and adipic acid (AA). The BAEA/AA salt content was

varied from 5 to 15 mole%.[1]

3.2. Material Characterization
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Fourier Transform Infrared (FT-IR) Spectroscopy and ¹H Nuclear Magnetic Resonance

(NMR) Spectroscopy: The chemical structures of the BAEA diamine, the BAEA/AA organic

salt, the resulting PA6(BAEA/AA) copolyamides, and neat PA6 were confirmed using FT-IR

and ¹H NMR spectroscopy.[1]

Differential Scanning Calorimetry (DSC): Thermal properties such as the melting

temperature (Tm) and glass transition temperature (Tg) were determined using DSC.[1] The

analysis reveals how the incorporation of the BAEA/AA structure affects the crystallization

behavior and thermal transitions of the copolyamides.[1]

Thermogravimetric Analysis (TGA): The thermal stability of the copolyamides was evaluated

by TGA. The results indicated that the thermal decomposition of the copolyamides is similar

to that of neat PA6.[1]

Mechanical Testing: The mechanical properties, including tensile strength and elongation at

break, were measured to assess the material's strength and ductility.[1] The peel strength

was also determined to evaluate its performance as a hot melt adhesive.[1]

Viscometry and Molecular Weight Determination: The relative viscosity (ηr) and molecular

weight (Mw) of the PA6(BAEA/AA) copolyamides were determined to understand the

influence of the comonomer composition on the polymer chain length.[1]

Visualizations
Experimental Workflow for Synthesis and Characterization
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Caption: Workflow for the synthesis and characterization of PA6(BAEA/AA) copolyamides.

Logical Relationship between BAEA/AA Content and Properties

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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